N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide

• Molecular Formula: C19H12ClFN4O
• Molecular Weight: 366.8 g/mol
• IUPAC Name: N-(6-chloro-2-phenylbenzotriazol-5-yl)-4-fluorobenzamide
• InChI: InChI=1S/C19H12ClFN4O/c20-15-10-17-18(24-25(23-17)14-4-2-1-3-5-14)11-16(15)22-19(26)12-6-8-13(21)9-7-12/h1-11H,(H,22,26)
• InChI Key: NFTWDJDDEPGNLT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)Cl)NC(=O)C4=CC=C(C=C4)F

Description

N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide, also known as TBCA, is a chemical compound that has been widely studied for its potential therapeutic applications. TBCA belongs to the class of benzotriazole compounds, which have been shown to possess a range of biological activities.

Mechanism of Action

N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide exerts its anti-cancer effects through the inhibition of the enzyme TAK1, which is involved in the activation of various signaling pathways that promote cell proliferation and survival. By inhibiting TAK1, this compound can induce cell death in cancer cells, while sparing normal cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to possess anti-inflammatory properties. It can inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, and can reduce the activation of immune cells, such as macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide in laboratory experiments is its specificity for TAK1. Unlike other compounds that can inhibit multiple signaling pathways, this compound specifically targets TAK1, which can reduce off-target effects. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide. One area of interest is the development of more potent and selective TAK1 inhibitors, which could have even greater therapeutic potential. Another area of interest is the study of this compound in combination with other anti-cancer drugs, to determine whether it can enhance their efficacy. Finally, the study of this compound in animal models of cancer could provide valuable insights into its potential clinical applications.

Synthesis Methods

The synthesis of N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide is a multi-step process that involves the reaction of 6-chloro-2-phenylbenzotriazole with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified through a series of chromatographic techniques to obtain pure this compound.

Scientific Research Applications

N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)-4-fluorobenzamide has been studied extensively for its potential therapeutic applications in various fields of scientific research. It has been shown to possess anti-cancer properties, and has been studied for its potential use in the treatment of breast cancer, prostate cancer, and other types of cancer.